2,4-difluoro-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,4-difluoro-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H14F2N4O3S/c18-13-1-3-16(14(19)11-13)27(25,26)21-9-10-23-17(24)4-2-15(22-23)12-5-7-20-8-6-12/h1-8,11,21H,9-10H2
• InChI Key: RGOXUNQPASYTAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C17H14F2N4O3S
• Molecular Weight: 392.4 g/mol

Description

2,4-difluoro-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H14F2N4O3S and its molecular weight is 392.38. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Properties

Research on compounds containing pyridine and pyrazine structures, similar to the core structure of 2,4-difluoro-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide, has highlighted their fascinating variability in chemistry and properties. Studies have summarized the preparation procedures and properties of such compounds, including their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. This underlines the potential for these compounds to be used in developing new materials with unique physical or chemical characteristics, suggesting areas for further investigation into unknown analogues (Boča, Jameson, & Linert, 2011).

Environmental and Health Impact

The environmental impact and health risks of novel fluorinated alternatives, including compounds related to 2,4-difluoro-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide, have been a significant area of research. Studies have focused on the sources, fates, and environmental effects of alternative per- and polyfluoroalkyl substances (PFASs), highlighting the need for additional toxicological studies to assess their safety for long-term use (Wang et al., 2019).

Optoelectronic Materials

The synthesis and application of quinazoline derivatives, which share some structural similarities with 2,4-difluoro-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide, for electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, represent another promising research direction. These investigations have demonstrated the value of incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems for creating novel optoelectronic materials, suggesting potential applications for similar compounds in the development of advanced electronic and photonic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Environmental Degradation and Remediation

The environmental degradation and remediation of perfluorinated compounds, related to the structural class of 2,4-difluoro-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide, have also been extensively studied. Research has focused on understanding how these substances reach the environment and their subsequent fate, highlighting biodegradation as a crucial mechanism for mitigating their environmental impact. This area of study underscores the importance of developing sustainable and degradable alternatives to environmentally persistent compounds (Liu & Avendaño, 2013).